7-(2-hydroxyethoxy)mitosane
7-(2-hydroxyethoxy)mitosane
Brand Name:
Vulcanchem
CAS No.:
105139-98-8
VCID:
VC0018278
InChI:
InChI=1S/C17H21N3O7/c1-7-12(22)11-10(13(23)14(7)26-4-3-21)8(6-27-16(18)24)17(25-2)15-9(19-15)5-20(11)17/h8-9,15,19,21H,3-6H2,1-2H3,(H2,18,24)/t8-,9+,15+,17-/m1/s1
SMILES:
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)OCCO
Molecular Formula:
C17H21N3O7
Molecular Weight:
379.4 g/mol
7-(2-hydroxyethoxy)mitosane
CAS No.: 105139-98-8
Main Products
VCID: VC0018278
Molecular Formula: C17H21N3O7
Molecular Weight: 379.4 g/mol
| CAS No. | 105139-98-8 |
|---|---|
| Product Name | 7-(2-hydroxyethoxy)mitosane |
| Molecular Formula | C17H21N3O7 |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | [(4S,6S,7R,8S)-11-(2-hydroxyethoxy)-7-methoxy-12-methyl-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C17H21N3O7/c1-7-12(22)11-10(13(23)14(7)26-4-3-21)8(6-27-16(18)24)17(25-2)15-9(19-15)5-20(11)17/h8-9,15,19,21H,3-6H2,1-2H3,(H2,18,24)/t8-,9+,15+,17-/m1/s1 |
| Standard InChIKey | YJHYHDSHHWKEIS-CJUKMMNNSA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@@H]2COC(=O)N)OC)N4)OCCO |
| SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)OCCO |
| Canonical SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)OCCO |
| Synonyms | 7-(2-hydroxyethoxy)mitosane BMY 25551 BMY-25551 |
| PubChem Compound | 14863398 |
| Last Modified | Nov 11 2021 |
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